Cas no 6882-68-4 (Sophoridine)

• Product Name: Sophoridine
• CAS No: 6882-68-4
• MF: C₁₅H₂₄N₂O
• MW: 248.3639
• MDL: MFCD00238686
• CID: 47055
• PubChem ID: 165549
• Update Time: 2024-10-28

Sophoridine Chemical and Physical Properties

Names and Identifiers

• sophoridine
• allomatrine
• (-)Sophoridine
• SOPHORIDINE(RG) PrintBack
• 5-Epidihydrosophocarpine
• Bio-0637
• Dihydro-5-episophocarpine
• matridin-15-one
• (7aR,13aR,13bR,13cS)-Dodecahydro-1H,5H,10H-dipyrido[2,1-f:3',2',1'-ij][1,6]naphthyridin-10-one
• (5β)-Matridin-15-one
• [ "" ]
• Sophoridin
• l-Sophoridine
• W5S1M800J7
• C15H24N2O
• (+)-Matrine
• 6-Allomatrine
• Sophoridine,(S)
• 6.beta.-Matrine
• Tetrahydroisosophoramine
• MLS006011816
• ZSBXGIUJOOQZMP-BHPKHCPMSA-N
• Matridin-15-one, (6.beta.)-
• AC-11149
• (41S,7aR,13aR,13bR)-dodecahydro-1H,5H,10H-dipyrido[2,1-f:3',2',1'-ij][1,6]naphthyridin-10-one
• (41S,7aR,13aR,13bR)-Dodecahydro-1H-dipyrido[2,1-f:3',2',1'-ij][1,6]naphthyridin-10(41H)-one
• s3895
• DS-3313
• (1R,2R,9R,17S)-7,13-diazatetracyclo[7.7.1.02,7.013,17]heptadecan-6-one
• 1H,5H,10H-DIPYRIDO(2,1-F:3',2',1'-IJ)(1,6)NAPHTHYRIDIN-10-ONE, DODECAHYDRO-, (7AR-(7A.ALPHA.,13A.ALPHA.,13B.BETA.,13C.BETA.))-
• SCHEMBL564578
• d-Sophoridine
• Q27292355
• CHEMBL1824581
• HMS3885C12
• SMR000445708
• SOPHORIDINE [WHO-DD]
• CCG-266944
• M3093
• (5-beta)-Matridin-15-one
• DTXSID60218927
• 1ST40361
• CS-0016780
• (-)-SOPHORIDINE
• HY-N1373
• J-524280
• Q-100773
• 6882-68-4 (free)
• Matridin-15-one, (5-beta)-
• UNII-W5S1M800J7
• AKOS004119815
• MFCD00238686
• 6882-68-4
• (5-ss)-Matridin-15-one; 5-Epihydrosophocarpine; Dihydro-5-episophocarpine
• (5beta)-matridin-15-one
• BBL010922
• STK801895
• Sophoridine

• MDL： MFCD00238686
• Inchi： 1S/C15H24N2O/c18-14-7-1-6-13-12-5-3-9-16-8-2-4-11(15(12)16)10-17(13)14/h11-13,15H,1-10H2/t11-,12-,13-,15+/m1/s1
• InChI Key： ZSBXGIUJOOQZMP-BHPKHCPMSA-N
• SMILES： O=C1C([H])([H])C([H])([H])C([H])([H])[C@]2([H])[C@@]3([H])C([H])([H])C([H])([H])C([H])([H])N4C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])N21)[C@]43[H]

Computed Properties

• Exact Mass: 248.18900
• Monoisotopic Mass: 248.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 248.36
• XLogP3: 1.6
• Topological Polar Surface Area: 23.6

Experimental Properties

• Color/Form: Solid
• Density: 1.16 g/cm3
• Melting Point: 107.0 to 111.0 deg-C
• Boiling Point: 396.7℃ at 760 mmHg
• Flash Point: 172.7ºC
• PSA: 23.55000
• LogP: 1.74750

Sophoridine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301
• Warning Statement： P264-P270-P301+P310+P330-P405-P501
• Safety Instruction： 24/25
• RTECS：WG1250000
• Storage Condition：0-10°C
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Matrine alkaloids